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Compound of Interest

Compound Name:
1,3-Bis(4-

methylphenyl)adamantane

Cat. No.: B1587587 Get Quote

CAS Number: 65756-27-6

Molecular Formula: C₂₄H₂₈

Molecular Weight: 316.49 g/mol

This technical guide provides a comprehensive overview of 1,3-Bis(4-
methylphenyl)adamantane, also known as 1,3-di-p-tolyladamantane. Due to the limited

availability of specific experimental data for this compound in published literature, this guide

combines available information with proposed methodologies and predicted data based on

established chemical principles and data from analogous structures. This document is intended

for researchers, scientists, and professionals in drug development and materials science.

Physicochemical Properties
While experimentally determined data for 1,3-Bis(4-methylphenyl)adamantane is not readily

available, predicted physicochemical properties have been reported by chemical suppliers.

These values provide estimations for key characteristics of the compound.
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Property Predicted Value Source

Density 1.1 ± 0.1 g/cm³ [1]

Boiling Point 442.6 ± 30.0 °C at 760 mmHg [1]

Flash Point 248.5 ± 15.3 °C [1]

Vapor Pressure 0.0 ± 0.5 mmHg at 25°C [1]

Refractive Index 1.610 [1]

LogP 7.85 [1]

Note: These values are computationally predicted and have not been experimentally verified.

Proposed Synthesis: Friedel-Crafts Alkylation
A plausible and well-established method for the synthesis of 1,3-diaryl adamantanes is the

Friedel-Crafts alkylation. This approach involves the reaction of a halogenated adamantane

precursor with an aromatic compound in the presence of a Lewis acid catalyst. For 1,3-Bis(4-
methylphenyl)adamantane, a likely synthetic route is the reaction of 1,3-dibromoadamantane

with toluene.

Experimental Protocol (Proposed)
Reaction: Friedel-Crafts Alkylation of 1,3-Dibromoadamantane with Toluene

Materials:

1,3-Dibromoadamantane

Toluene (anhydrous)

Aluminum chloride (AlCl₃), anhydrous

Dichloromethane (DCM), anhydrous

Hydrochloric acid (HCl), dilute solution
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Sodium bicarbonate (NaHCO₃), saturated solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Hexane or heptane for recrystallization

Procedure:

In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a reflux condenser under a nitrogen atmosphere, suspend anhydrous

aluminum chloride in an excess of anhydrous toluene.

Cool the mixture in an ice bath to 0-5 °C.

Dissolve 1,3-dibromoadamantane in a minimal amount of anhydrous dichloromethane and

add it to the dropping funnel.

Add the 1,3-dibromoadamantane solution dropwise to the stirred toluene/AlCl₃ mixture over

a period of 30-60 minutes, maintaining the temperature below 10 °C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 12-24 hours. The progress of the reaction can be monitored by Thin Layer

Chromatography (TLC).

Upon completion, carefully quench the reaction by slowly pouring the mixture over crushed

ice containing concentrated HCl.

Transfer the mixture to a separatory funnel and separate the organic layer.

Extract the aqueous layer with dichloromethane (2 x 50 mL).

Combine the organic layers and wash sequentially with dilute HCl, saturated NaHCO₃

solution, and brine.

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent

under reduced pressure using a rotary evaporator.
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The crude product can be purified by recrystallization from a suitable solvent such as hexane

or heptane to yield 1,3-Bis(4-methylphenyl)adamantane as a solid.

Note: This is a proposed protocol based on general Friedel-Crafts reaction conditions.

Optimization of reaction time, temperature, and stoichiometry of reagents may be necessary to

achieve a high yield.

Spectroscopic Characterization (Anticipated Data)
No specific spectroscopic data for 1,3-Bis(4-methylphenyl)adamantane has been found in

the literature. The following table outlines the expected signals in ¹H and ¹³C NMR spectra

based on the chemical structure and data from analogous 1,3-disubstituted adamantane

derivatives.

Spectroscopy Expected Signals

¹H NMR

- Aromatic protons (doublets, ~7.0-7.2 ppm)-

Methyl protons on the tolyl groups (singlet, ~2.3

ppm)- Adamantane bridgehead protons (CH)-

Adamantane methylene protons (CH₂)

¹³C NMR

- Quaternary aromatic carbons- Aromatic CH

carbons- Quaternary adamantane carbons (C-1

and C-3)- Adamantane bridgehead carbons

(CH)- Adamantane methylene carbons (CH₂)-

Methyl carbons

Mass Spec (EI) - Molecular ion peak (M⁺) at m/z = 316

Potential Applications and Biological Relevance
While no specific biological activities have been reported for 1,3-Bis(4-
methylphenyl)adamantane, the adamantane scaffold is a key pharmacophore in numerous

approved drugs, valued for its ability to increase lipophilicity and modulate the pharmacokinetic

properties of molecules. Diaryl adamantane derivatives are of interest in medicinal chemistry

for a range of potential applications.
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Antiviral and Antimicrobial Agents: The adamantane core is present in antiviral drugs like

amantadine and rimantadine. The lipophilic nature of the diaryl-substituted adamantane

could enhance membrane permeability, a desirable trait for antimicrobial drug candidates.

Anticancer Agents: Various adamantane derivatives have been investigated for their anti-

proliferative activities against human cancer cell lines. The rigid adamantane cage can serve

as a scaffold to orient the two phenyl groups for specific interactions with biological targets.

Materials Science: The high thermal stability and rigid structure of the adamantane core

make its derivatives suitable for the development of novel polymers and materials with

unique properties.

Further research is required to explore the specific biological activities and potential

applications of 1,3-Bis(4-methylphenyl)adamantane.

Visualizations
Proposed Synthetic Workflow
The following diagram illustrates the proposed synthetic pathway for 1,3-Bis(4-
methylphenyl)adamantane via a Friedel-Crafts alkylation reaction.
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Caption: Proposed synthetic workflow for 1,3-Bis(4-methylphenyl)adamantane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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